Cas no 7476-08-6 (tetraphene-7-carbonitrile)
tetraphene-7-carbonitrile structure
Product Name:tetraphene-7-carbonitrile
tetraphene-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- tetraphene-7-carbonitrile
- benz[a]anthracene-7-carbonitrile; Benz(a)anthracene, 7-cyano-; 10-Cyano-1,2-benzanthracene; NSC400555; Benz[a]anthracene-7-carbonitrile; Benz(a)anthracene-7-carbonitrile; Benz[a]anthracen-7-carbonitril; 7-Cyanobenz(a)anthracene; BRN 3318100; Benz[a]anthracene, 7-cyano-;
- Benz(a)anthracene, 7-cyano-
- 7476-08-6
- Benz[a]anthracene, 7-cyano-
- 4-09-00-02746 (Beilstein Handbook Reference)
- NSC-400555
- benzo[a]anthracene-7-carbonitrile
- WLN: L D6 B666J JCN
- Benz[a]anthracene-7-carbonitrile
- Benz(a)anthracene-7-carbonitrile
- UNII-52XEP5C3SJ
- NSC400555
- DTXSID50225741
- 10-Cyano-1,2-benzanthracen
- BRN 3318100
- 52XEP5C3SJ
- 10-Cyano-1,2-benzanthracene
- NSC 400555
- 7-Cyanobenz(a)anthracene
- XIOJYHPTSOMRDI-UHFFFAOYSA-N
-
- Inchi: 1S/C19H11N/c20-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-11H
- InChI Key: XIOJYHPTSOMRDI-UHFFFAOYSA-N
- SMILES: N#CC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1
Computed Properties
- Exact Mass: 253.08923
- Monoisotopic Mass: 253.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 0.9510 (rough estimate)
- Boiling Point: 386.5°C (rough estimate)
- Refractive Index: 1.6500 (estimate)
- PSA: 23.79
tetraphene-7-carbonitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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